3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole

• IUPAC Name: 3-benzyl-5-[4-(4-methoxyphenyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H18N2O2/c1-25-20-13-11-18(12-14-20)17-7-9-19(10-8-17)22-23-21(24-26-22)15-16-5-3-2-4-6-16/h2-14H,15H2,1H3
• InChI Key: SEXCJZBFYAHSSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C=C2)C3=NC(=NO3)CC4=CC=CC=C4
• Molecular Formula: C22H18N2O2
• Molecular Weight: 342.4 g/mol

Description

3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole, also known as Bmbo, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a series of chemical reactions and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The exact mechanism of action of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole is still not fully understood. However, it has been suggested that 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole may act as a photosensitizer, absorbing light energy and transferring it to other molecules. This property of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has potential applications in the field of photodynamic therapy, where it can be used to selectively kill cancer cells.
Biochemical and Physiological Effects:
3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole can inhibit the growth of cancer cells and induce apoptosis. 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has also been shown to exhibit anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has several advantages for use in lab experiments. It is relatively easy to synthesize and has excellent solubility in a range of solvents. However, 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole is also highly sensitive to light and air, which can affect its stability and reactivity.

Future Directions

There are several future directions for research on 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole. One of the most promising areas of research is in the development of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole-based organic electronics. Additionally, further studies are needed to fully understand the mechanism of action of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole and its potential applications in the field of photodynamic therapy. Finally, there is also potential for the development of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole-based anti-inflammatory drugs.

Synthesis Methods

The synthesis of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole involves a series of chemical reactions that require specific reagents and conditions. The first step involves the reaction of 4-methoxybenzyl chloride with sodium azide to produce 4-methoxybenzyl azide. The second step involves the reaction of 4-methoxybenzyl azide with 4-biphenylcarboxaldehyde to produce 4'-methoxy-4-biphenylyl)-1,2,4-triazole. The final step involves the reaction of 4'-methoxy-4-biphenylyl)-1,2,4-triazole with benzyl chloride to produce 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole.

Scientific Research Applications

3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. One of the most significant applications of 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole is in the field of organic electronics. 3-benzyl-5-(4'-methoxy-4-biphenylyl)-1,2,4-oxadiazole has been shown to exhibit excellent electron transport properties, making it a promising candidate for use in organic field-effect transistors and solar cells.